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Compound of Interest

Compound Name: Benzyl glycolate

Cat. No.: B121983 Get Quote

Spectroscopic Data of Benzyl Glycolate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for benzyl
glycolate (CAS: 30379-58-9), a versatile organic compound utilized in various chemical

syntheses. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR),

and mass spectrometry (MS) data, along with standardized experimental protocols for

obtaining these spectra.

Chemical Structure and Properties
IUPAC Name: Benzyl 2-hydroxyacetate

Molecular Formula: C₉H₁₀O₃

Molecular Weight: 166.17 g/mol

Appearance: Colorless to pale yellow liquid

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for benzyl glycolate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for Benzyl Glycolate

Chemical Shift (δ) ppm Multiplicity Assignment

7.2 - 7.4 Multiplet Aromatic protons (C₆H₅)

5.1 Singlet
Benzyl methylene protons

(C₆H₅CH₂)

4.2 Singlet
Glycolate methylene protons

(HOCH₂)

Table 2: ¹³C NMR Spectroscopic Data for Benzyl Glycolate

Chemical Shift (δ) ppm Assignment

170 Carbonyl carbon (C=O)

128 - 136 Aromatic carbons (C₆H₅)

Not available Benzyl methylene carbon (C₆H₅CH₂)

Not available Glycolate methylene carbon (HOCH₂)

Infrared (IR) Spectroscopy
Table 3: Infrared (IR) Absorption Data for Benzyl Glycolate

Wavenumber (cm⁻¹) Intensity Assignment

Data not available

Note: Specific, comprehensive IR peak data was not available in the searched literature. A

representative spectrum would typically show a broad O-H stretch from the hydroxyl group, C-

H stretches from the aromatic and aliphatic portions, a strong C=O stretch from the ester, and

C-O stretches.
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Mass Spectrometry (MS)
Table 4: Mass Spectrometry Fragmentation Data for Benzyl Glycolate

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Assignment

166.17 Data not available Molecular Ion [M]⁺

91 Data not available Benzyl cation [C₇H₇]⁺

75 Data not available
Glycolic acid ester fragment

[HOCH₂C(O)O]⁺

Experimental Protocols
The following are detailed methodologies for the acquisition of the spectroscopic data

presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation:

500 MHz NMR Spectrometer

Sample Preparation:

Approximately 10-20 mg of benzyl glycolate is dissolved in 0.7 mL of deuterated chloroform

(CDCl₃).

The solution is transferred to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

Pulse Program: Standard single-pulse

Number of Scans: 16
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Relaxation Delay: 1.0 s

Spectral Width: 16 ppm

Temperature: 298 K

¹³C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled

Number of Scans: 1024

Relaxation Delay: 2.0 s

Spectral Width: 240 ppm

Temperature: 298 K

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the functional groups present in benzyl glycolate.

Instrumentation:

FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

A drop of neat benzyl glycolate liquid is placed directly onto the ATR crystal.

Acquisition Parameters:

Spectral Range: 4000 - 400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 32

Mode: Transmittance
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Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the molecular weight and fragmentation pattern of benzyl glycolate.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI)

source.

Sample Preparation:

A dilute solution of benzyl glycolate is prepared in dichloromethane (1 mg/mL).

GC Conditions:

Injection Volume: 1 µL

Injector Temperature: 250 °C

Column: DB-5ms (30 m x 0.25 mm x 0.25 µm)

Carrier Gas: Helium

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10

°C/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: 40 - 400 m/z

Ion Source Temperature: 230 °C

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of benzyl
glycolate.
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Spectroscopic Analysis Workflow for Benzyl Glycolate

Sample Preparation

Spectroscopic Analysis

Data Processing and Interpretation

Benzyl Glycolate Sample

Dissolve in CDCl3 Neat Liquid Dilute in Dichloromethane

NMR Spectroscopy
(¹H and ¹³C) FT-IR Spectroscopy GC-MS Analysis

NMR Spectra IR Spectrum Mass Spectrum

Structural Elucidation

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis.

To cite this document: BenchChem. [Spectroscopic data of benzyl glycolate (NMR, IR, Mass
Spec)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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